Cas no 392312-36-6 (2-methyl-1H-Pyrrole-1-ethanamine)

• Product Name: 2-methyl-1H-Pyrrole-1-ethanamine
• CAS No: 392312-36-6
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 299278
• Update Time: 2024-01-27

2-methyl-1H-Pyrrole-1-ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1H-Pyrrole-1-ethanamine
• 1H-Pyrrole-1-ethanamine,2-methyl-(9CI)
• 1H-Pyrrole-1-ethanamine,2-methyl-
• 2-(2-Methyl-1H-pyrrol-1-yl)ethanamine
• 1H-Pyrrole-1-ethanamine, 2-methyl-

• Inchi： 1S/C7H12N2/c1-7-3-2-5-9(7)6-4-8/h2-3,5H,4,6,8H2,1H3
• InChI Key： ANGBOGQCHZMPSA-UHFFFAOYSA-N
• SMILES： N1(CCN)C=CC=C1C

Computed Properties

• Exact Mass: 124.10016
• Monoisotopic Mass: 124.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 214.6±23.0 °C(Predicted)
• PSA: 30.95
• pka: 7.54±0.10(Predicted)